BENGHE Methodological & Application

Check Availability & Pricing

Application Note: d-Dodecalactone as a
Quantitative Standard in Flavor Analysis

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: delta-Dodecalactone
CAS No.: 3051-22-7
Cat. No.: B7783803
Get Quote
Abstract

The quantification of volatile and semi-volatile compounds is a critical function in flavor and
fragrance analysis, underpinning quality control, product development, and regulatory
compliance. The selection of an appropriate analytical standard is paramount for achieving
accurate and reproducible results. This document provides a detailed guide for researchers,
scientists, and quality control professionals on the use of delta-dodecalactone (-
dodecalactone) as a robust internal and external standard in chromatographic flavor analysis,
with a primary focus on Gas Chromatography-Mass Spectrometry (GC-MS). We will explore
the compound's unique physicochemical and sensory properties that make it an ideal standard,
provide validated protocols for its implementation, and discuss the principles of method
validation.

Introduction: The Role of Standards in Flavor
Quantification

Flavor is a complex sensory experience derived from a mixture of hundreds of volatile and non-
volatile compounds.[1] Gas Chromatography-Mass Spectrometry (GC-MS) is a cornerstone
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technique for separating, identifying, and quantifying these individual flavor components.[1]
However, the accuracy of quantification is directly dependent on the use of analytical
standards. An ideal standard should be a stable, high-purity compound that behaves
predictably within the analytical system but does not interfere with the endogenous analytes of
interest.

0-Dodecalactone (CAS No. 713-95-1), a 12-carbon aliphatic lactone, has emerged as a highly
effective standard for flavor analysis.[2] While naturally present in trace amounts in some dairy
products, peaches, and coconuts, its concentration is often negligible or absent in a wide
variety of other food matrices, preventing interference.[2][3] Its chemical stability, distinct mass
spectrum, and commercial availability in high purity make it an excellent candidate for use as
both an external and internal standard.[4]

Physicochemical and Sensory Profile of o-
Dodecalactone

A thorough understanding of d-dodecalactone's properties is essential for its effective use as a
standard. It is a six-membered ring lactone that is structurally stable under typical GC
conditions.[5]

Table 1: Physicochemical Properties of 8-Dodecalactone
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Property Value Source(s)
6-Heptyltetrahydro-2H-pyran-

Chemical Name Py Y Py [2][6]
2-one
5-Hydroxydodecanoic acid 8-

Synonyms ) [2][6]
lactone, 5-Dodecanolide

CAS Number 713-95-1 (2116171

Molecular Formula C12H2202 [2][6]

Molecular Weight 198.30 g/mol [2][6][8]
Colorless to pale yellow

Appearance ] o [2][81[9]
viscous liquid

N _ 140-141 °C at 1 mmHg; ~280-

Boiling Point [21I51[7119]
290 °C at 760 mmHg

Melting Point -12 °C [5I[71181[9]

Density ~0.942 - 0.97 g/mL at 25 °C [21I51[7119]

Flash Point >100 °C [2][3][10]

The sensory profile of d-dodecalactone is characterized by creamy, buttery, and fruity notes,

often described as peach, coconut, and plum-like.[2][3][5][9] This distinct profile is well-known

in the flavor industry, but its primary value as a standard lies in its physicochemical properties,

not its sensory contribution, as it is used at concentrations below its flavor threshold for

analytical purposes.[11]

Table 2: Solubility Profile of 8-Dodecalactone

© 2026 BenchChem. All rights reserved. 3/8

Tech Support


https://www.scentspiracy.com/fragrance-ingredients/p/delta-dodecalactone
https://webbook.nist.gov/cgi/cbook.cgi?ID=C713951&Mask=200
https://www.scentspiracy.com/fragrance-ingredients/p/delta-dodecalactone
https://webbook.nist.gov/cgi/cbook.cgi?ID=C713951&Mask=200
https://www.scentspiracy.com/fragrance-ingredients/p/delta-dodecalactone
https://webbook.nist.gov/cgi/cbook.cgi?ID=C713951&Mask=200
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7278897.htm
https://www.scentspiracy.com/fragrance-ingredients/p/delta-dodecalactone
https://webbook.nist.gov/cgi/cbook.cgi?ID=C713951&Mask=200
https://www.scentspiracy.com/fragrance-ingredients/p/delta-dodecalactone
https://webbook.nist.gov/cgi/cbook.cgi?ID=C713951&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/delta-Dodecalactone
https://www.scentspiracy.com/fragrance-ingredients/p/delta-dodecalactone
https://pubchem.ncbi.nlm.nih.gov/compound/delta-Dodecalactone
https://m.chemicalbook.com/ProductChemicalPropertiesCB7278897_EN.htm
https://www.scentspiracy.com/fragrance-ingredients/p/delta-dodecalactone
https://www.nbinno.com/article/flavors/understanding-delta-dodecalactone-chemical-properties-sourcing-ad
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7278897.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB7278897_EN.htm
https://www.nbinno.com/article/flavors/understanding-delta-dodecalactone-chemical-properties-sourcing-ad
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7278897.htm
https://pubchem.ncbi.nlm.nih.gov/compound/delta-Dodecalactone
https://m.chemicalbook.com/ProductChemicalPropertiesCB7278897_EN.htm
https://www.scentspiracy.com/fragrance-ingredients/p/delta-dodecalactone
https://www.nbinno.com/article/flavors/understanding-delta-dodecalactone-chemical-properties-sourcing-ad
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7278897.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB7278897_EN.htm
https://www.scentspiracy.com/fragrance-ingredients/p/delta-dodecalactone
https://www.thegoodscentscompany.com/data/rw1013351.html
https://scent.vn/en/pages/compound/delta-dodecalactone-3326
https://www.scentspiracy.com/fragrance-ingredients/p/delta-dodecalactone
https://www.thegoodscentscompany.com/data/rw1013351.html
https://www.nbinno.com/article/flavors/understanding-delta-dodecalactone-chemical-properties-sourcing-ad
https://m.chemicalbook.com/ProductChemicalPropertiesCB7278897_EN.htm
http://www.leffingwell.com/odorthre.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7783803?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Solvent Solubility Source(s)
Water Poorly soluble / Insoluble [21[81[9]1[10]
Ethanol Fully miscible / Soluble [2][3][9][10]
Propylene Glycol Poorly soluble [9][10]
Fixed Oils Soluble [21[31[9]
Methanol Soluble [12]
Toluene Soluble [12][13]

Its high solubility in organic solvents like ethanol, methanol, and toluene makes it easy to
prepare concentrated stock solutions for creating calibration standards.[2][12][13]

Rationale and Strategy for Use as an Analytical
Standard

The choice to use 6-dodecalactone as an external or internal standard depends on the
analytical objective. The fundamental difference lies in when and how the standard is
introduced into the workflow.

o External Standard: Used to create a calibration curve by analyzing a series of known
concentrations separately from the sample. This method is straightforward but requires
highly consistent and reproducible injection volumes, as it does not account for analyte loss
during sample preparation.

¢ Internal Standard (IS): A known amount of the standard is added directly to the sample
before extraction and processing. The IS co-extracts with the target analytes and
experiences similar losses. By comparing the analyte's response to the IS response, the
method corrects for variations in extraction efficiency and injection volume, leading to higher
accuracy and precision.[14] 8-Dodecalactone is an excellent IS for many flavor compounds
as it is chemically similar to other esters and lactones but chromatographically resolved from
them.
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4 Choice of Standardization Method )
o-Dodecalactone as Standard
Analyzed Separately [Added to Sample
External Standard Method Internal Standard (IS) Method
| 1
I ]
I l
Characteristics & Use Case Characteristics & Use Case
I ]
 Simple to prepare calibration curve « Corrects for extraction & injection variability
» Requires precise, repeatable injections * Improves accuracy and precision
» Does not correct for sample prep losses » Requires careful selection to avoid co-elution
« Best for simple matrices  Best for complex matrices & multi-step preps
. %
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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